Cas no 775517-81-2 (2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-)
2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-
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- Inchi: 1S/C11H16ClN3/c1-7-9(8-5-3-2-4-6-8)10(12)15-11(13)14-7/h8H,2-6H2,1H3,(H2,13,14,15)
- InChI Key: KYLPPNDPZCBKRP-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C)=C(C2CCCCC2)C(Cl)=N1
2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-252222-1.0g |
4-chloro-5-cyclohexyl-6-methylpyrimidin-2-amine |
775517-81-2 | 1.0g |
$0.0 | 2023-03-01 |
2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-
4-Chloro-5-Cyclohexyl-6-Methyl-2-Pyrimidinamine (CAS No. 775517-81-2)
The compound 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine, identified by the CAS registry number 775517-81-2, is a heterocyclic aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidinamines, which are known for their versatile reactivity and ability to participate in a wide range of organic transformations. The structure of this compound features a pyrimidine ring system with substituents at positions 4, 5, and 6: a chlorine atom, a cyclohexyl group, and a methyl group, respectively. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an intriguing subject for both fundamental research and applied studies.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine. Researchers have explored various strategies, including nucleophilic aromatic substitution, cyclization reactions, and transition-metal-catalyzed coupling processes. These methods have not only improved the yield and purity of the compound but also opened avenues for its large-scale production. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis route utilizing readily available starting materials and mild reaction conditions.
The structural features of this compound make it an attractive candidate for applications in drug discovery. Pyrimidine derivatives are well-known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. In particular, the substitution pattern in 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine suggests potential interactions with specific biological targets. Recent computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity towards certain protein kinases, which are key players in cellular signaling pathways associated with cancer progression.
In addition to its pharmaceutical relevance, 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine has shown promise in materials science. Its rigid aromatic structure and functional substituents make it a suitable candidate for use as a building block in supramolecular chemistry and organic electronics. For example, researchers have investigated its ability to form self-assembled monolayers on various substrates, which could find applications in sensor technology and nanotechnology.
The development of green chemistry practices has also influenced the synthesis and application of this compound. Scientists have increasingly focused on environmentally friendly methods to produce pyrimidine derivatives. A notable example is the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption and waste generation.
In conclusion, 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine (CAS No. 775517-81-2) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials development. As advancements in synthetic techniques and computational modeling further expand our understanding of this compound's properties, its potential contributions to science and industry are expected to grow significantly.
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